Cas no 2228628-62-2 (5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole)
5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole
- EN300-1773418
- 2228628-62-2
-
- Inchi: 1S/C11H19N3/c1-11(2,3)10-5-9(14(4)13-10)8-6-12-7-8/h5,8,12H,6-7H2,1-4H3
- InChI Key: IOTZTBIYLWGVRQ-UHFFFAOYSA-N
- SMILES: N1CC(C2=CC(C(C)(C)C)=NN2C)C1
Computed Properties
- Exact Mass: 193.157897619g/mol
- Monoisotopic Mass: 193.157897619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 29.8Ų
5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1773418-0.05g |
5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole |
2228628-62-2 | 0.05g |
$1296.0 | 2023-09-20 | ||
| Enamine | EN300-1773418-0.1g |
5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole |
2228628-62-2 | 0.1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1773418-0.25g |
5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole |
2228628-62-2 | 0.25g |
$1420.0 | 2023-09-20 | ||
| Enamine | EN300-1773418-0.5g |
5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole |
2228628-62-2 | 0.5g |
$1482.0 | 2023-09-20 | ||
| Enamine | EN300-1773418-1.0g |
5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole |
2228628-62-2 | 1g |
$1543.0 | 2023-05-26 | ||
| Enamine | EN300-1773418-2.5g |
5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole |
2228628-62-2 | 2.5g |
$3025.0 | 2023-09-20 | ||
| Enamine | EN300-1773418-5.0g |
5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole |
2228628-62-2 | 5g |
$4475.0 | 2023-05-26 | ||
| Enamine | EN300-1773418-10.0g |
5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole |
2228628-62-2 | 10g |
$6635.0 | 2023-05-26 | ||
| Enamine | EN300-1773418-1g |
5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole |
2228628-62-2 | 1g |
$1543.0 | 2023-09-20 | ||
| Enamine | EN300-1773418-5g |
5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole |
2228628-62-2 | 5g |
$4475.0 | 2023-09-20 |
5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole Related Literature
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole
Introduction to 5-(Azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole (CAS No. 2228628-62-2)
5-(Azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole (CAS No. 2228628-62-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of this compound.
The chemical structure of 5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole is notable for its azetidine and pyrazole moieties, which contribute to its distinct pharmacological properties. The azetidine ring, a four-membered heterocyclic compound, is known for its high reactivity and ability to form stable complexes with various biological targets. The pyrazole ring, on the other hand, is a well-known scaffold in medicinal chemistry due to its versatile biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.
The synthesis of 5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole typically involves a multi-step process that combines organic synthesis techniques and catalytic reactions. One common approach is the reaction of 3-aminoazetidine with a suitable pyrazole precursor in the presence of a base and a catalyst. This method allows for the efficient formation of the desired product with high yields and purity. Recent advancements in synthetic chemistry have also explored the use of green solvents and environmentally friendly catalysts to enhance the sustainability and eco-friendliness of the synthesis process.
In terms of biological activities, 5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole has demonstrated significant potential in various preclinical studies. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to have analgesic properties, making it a promising candidate for the treatment of chronic pain conditions. The mechanism of action is believed to involve the modulation of specific receptors and signaling pathways involved in pain perception and inflammation.
Recent studies have also explored the potential of 5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole in cancer therapy. Preliminary data suggest that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The exact molecular targets and pathways involved are still under investigation, but initial findings are encouraging and warrant further exploration.
The pharmacokinetic properties of 5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole have also been studied to evaluate its suitability as a therapeutic agent. In vitro and in vivo experiments have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for drug development.
Clinical trials are currently underway to assess the safety and efficacy of 5-(azetidin-3-yl)-3-tert-butyl-1-methyl-1H-pyrazole in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings provide a strong foundation for advancing to later-stage clinical trials.
In conclusion, 5-(azetidin-3-y)-3-t-bu-t-l--m-th-l--H-prz-l (CAS No. 2228628-62-2) represents an exciting advancement in medicinal chemistry with broad therapeutic potential. Its unique chemical structure, combined with its promising biological activities and favorable pharmacokinetic properties, makes it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for addressing unmet medical needs in areas such as inflammation, pain management, and cancer therapy.
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